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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391 Get Quote

An In-depth Technical Guide to cis-3-Decene and its Isomers

Introduction
Decene (C10H20) is an alkene with numerous isomers that vary by the position of the double

bond and the geometry (cis/trans) around it.[1] These structural differences, though subtle, lead

to distinct physical and chemical properties. This guide provides a comprehensive overview of

cis-3-Decene, its primary isomers, and the experimental protocols relevant to their synthesis

and analysis, tailored for researchers, scientists, and professionals in drug development.

Structural Formula and Isomerism
cis-3-Decene is an acyclic olefin with the molecular formula C10H20.[2] Its IUPAC name is (Z)-

dec-3-ene, indicating that the carbon chain continues on the same side of the double bond

located between the third and fourth carbon atoms.[2] The stereochemistry and position of this

double bond are critical determinants of its physical properties and chemical reactivity.

The primary types of isomerism exhibited by decene are:

Positional Isomerism: This occurs when the double bond is located at different positions

along the ten-carbon chain (e.g., 1-Decene, 2-Decene, 3-Decene).

Geometric Isomerism (cis/trans or E/Z): For internal alkenes like 3-decene, the substituents

around the double bond can be arranged on the same side (cis or Z) or opposite sides (trans

or E).
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Below is a diagram illustrating the relationship between cis-3-Decene and some of its key

isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Decene | C10H20 | CID 13381 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Decene CAS#: 872-05-9 [m.chemicalbook.com]

To cite this document: BenchChem. [cis-3-Decene structural formula and isomers].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b091391?utm_src=pdf-body
https://www.benchchem.com/product/b091391?utm_src=pdf-body-img
https://www.benchchem.com/product/b091391?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Decene
https://m.chemicalbook.com/ProductChemicalPropertiesCB2768102_EN.htm
https://www.benchchem.com/product/b091391#cis-3-decene-structural-formula-and-isomers
https://www.benchchem.com/product/b091391#cis-3-decene-structural-formula-and-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b091391#cis-3-decene-structural-formula-and-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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